Cas no 382605-72-3 (NSC668394)
NSC668394 structure
Product Name:NSC668394
CAS No:382605-72-3
MF:C17H12Br2N2O3
MW:452.096782684326
CID:3320025
PubChem ID:381594
Update Time:2025-04-21
NSC668394 Chemical and Physical Properties
Names and Identifiers
-
- 5,8-QUINOLINEDIONE, 7-[[2-(3,5-DIBROMO-4-HYDROXYPHENYL)ETHYL]AMINO]-
- NSC668394
- HY-115492
- G14417
- MLS002702211
- CHEMBL1736254
- 7-(3,5-dibromo-4-hydroxyphenethylamino)quinoline-5,8-dione
- NCGC00098073-01
- US20230364057, Compound 232
- CCG-37512
- NCGC00014973-02
- NCIStruc2_001928
- 7-[2-(3,5-dibromo-4-hydroxyphenyl)ethylamino]quinoline-5,8-dione
- NCGC00014973
- BDBM635622
- CS-0087168
- NSC-668394
- NCI60_023845
- 7-((2-(3,5-dibromo-4-hydroxyphenyl)ethyl)amino)-5,8-quinolinedione
- SCHEMBL2599172
- MS-28214
- 382605-72-3
- NCI668394
- 5, 7-[[2-(3,5-dibromo-4-hydroxyphenyl)ethyl]amino]-
- CHEMBL470157
- AKOS040749051
- NCIStruc1_001708
- DA-56315
- EX-A11225
-
- Inchi： 1S/C17H12Br2N2O3/c18-11-6-9(7-12(19)16(11)23)3-5-20-13-8-14(22)10-2-1-4-21-15(10)17(13)24/h1-2,4,6-8,20,23H,3,5H2
- InChI Key： OHPHDPYJEHZGDE-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C=C(C=1)CCNC1=CC(C2=CC=CN=C2C1=O)=O)Br)O
Computed Properties
- Exact Mass: 451.91942g/mol
- Monoisotopic Mass: 449.92147g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 79.3Ų
NSC668394 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N933213-10mg |
NSC668394 |
382605-72-3 | ≥95% | 10mg |
￥1,620.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N933213-25mg |
NSC668394 |
382605-72-3 | ≥95% | 25mg |
￥3,150.00 | 2022-09-01 | |
| MedChemExpress | HY-115492-5mg |
NSC668394 |
382605-72-3 | 99.80% | 5mg |
￥1200 | 2025-04-16 | |
| MedChemExpress | HY-115492-10mg |
NSC668394 |
382605-72-3 | 99.80% | 10mg |
￥1800 | 2025-04-16 | |
| MedChemExpress | HY-115492-25mg |
NSC668394 |
382605-72-3 | 99.80% | 25mg |
￥3700 | 2025-04-16 | |
| MedChemExpress | HY-115492-50mg |
NSC668394 |
382605-72-3 | 99.80% | 50mg |
￥6000 | 2025-04-16 | |
| MedChemExpress | HY-115492-100mg |
NSC668394 |
382605-72-3 | 99.80% | 100mg |
￥9800 | 2024-07-20 | |
| 1PlusChem | 1P024A61-5mg |
NSC668394 |
382605-72-3 | 99% | 5mg |
$169.00 | 2024-05-03 | |
| 1PlusChem | 1P024A61-10mg |
NSC668394 |
382605-72-3 | 99% | 10mg |
$235.00 | 2024-05-03 | |
| 1PlusChem | 1P024A61-25mg |
NSC668394 |
382605-72-3 | 99% | 25mg |
$460.00 | 2024-05-03 |
NSC668394 Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:382605-72-3)NSC668394
Order Number:A1028013
Stock Status:in Stock
Quantity:5mg/10mg/25mg/50mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:36
Price ($):150.0/226.0/464.0/752.0/1229.0
Email:sales@amadischem.com
NSC668394 Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
382605-72-3 (NSC668394) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:382605-72-3)NSC668394
Purity:99%/99%/99%/99%/99%
Quantity:5mg/10mg/25mg/50mg/100mg
Price ($):150.0/226.0/464.0/752.0/1229.0